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Compound of Interest

Compound Name: N-Oleoyldopamine

Cat. No.: B109530

Essential Safety and Handling Guide for N-
Oleoyldopamine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-Oleoyldopamine (OLDA). The following
procedural guidance is designed to ensure safe operational handling and disposal, fostering a
secure laboratory environment.

N-Oleoyldopamine is an endogenous vanilloid receptor 1 (TRPV1) agonist and is classified as
an irritant.[1][2][3] Adherence to the safety protocols outlined below is imperative to mitigate
risks of exposure and ensure proper disposal.

Hazard Identification and Safety Precautions

N-Oleoyldopamine is classified under the Globally Harmonized System (GHS) with the
following hazards:

e H315: Causes skin irritation.[1][3]
o H319: Causes serious eye irritation.
» H335: May cause respiratory irritation.

Signal Word: Warning
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Hazard Class GHS Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2A
Specific Target Organ Toxicity (Single Category 3

Exposure); Respiratory Tract Irritation

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure to N-

Oleoyldopamine. The following PPE is mandatory when handling this compound:

e Gloves: Two pairs of chemotherapy-grade, powder-free nitrile gloves tested to ASTM D6978

standards should be worn. Change gloves immediately if contaminated.

o Eye Protection: Chemical safety goggles are required to protect against splashes and fine

particles.

e Lab Coat/Gown: A disposable, impermeable gown with long sleeves and a back closure is

required.

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved N-95 respirator or higher is necessary. All respirator use must be in accordance

with a documented respiratory protection program, including fit-testing.

» Footwear: Fully enclosed, chemical-resistant safety footwear is required in all areas where

N-Oleoyldopamine is handled or stored.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety.

Receiving and Storage

¢ Inspection: Upon receipt, inspect the container for any signs of damage or leakage. If

compromised, implement spill procedures immediately.
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» Storage: N-Oleoyldopamine should be stored at -20°C for long-term stability (= 4 years).
For stock solutions, storage at -80°C is recommended for up to 6 months, and at -20°C for
up to 1 month. The storage area should be clearly labeled with the appropriate hazard
warnings.

Handling and Experimental Workflow

The following diagram outlines the standard workflow for handling N-Oleoyldopamine, from
preparation to post-experiment cleanup.
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Preparation
- Don appropriate PPE
- Work in a designated area

:

Weighing
- Use a chemical fume hood or ventilated balance enclosure

l

Solubilization
- Prepare solutions in a fume hood
- Use appropriate solvents (e.g., DMSO, Ethanol)

l

Experimentation
- Handle with care to avoid spills and aerosol generation

:

Decontamination
- Clean all surfaces and equipment with an appropriate solvent followed by soap and water

'

Waste Disposal
- Segregate waste into appropriate containers

:

Doffing PPE
- Remove PPE in the correct order to avoid self-contamination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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